Cas no 1346597-42-9 (Lobucavir-d4)

• Product Name: Lobucavir-d4
• CAS No: 1346597-42-9
• MF: C₁₁H₁₅N₅O₃
• MW: 269.29314827919
• CID: 2254160
• Update Time: 2025-06-11

Lobucavir-d4 Chemical and Physical Properties

Names and Identifiers

• Lobucavir-d4

• Inchi： 1S/C11H15N5O3/c12-11-14-9-8(10(19)15-11)13-4-16(9)7-1-5(2-17)6(7)3-18/h4-7,17-18H,1-3H2,(H3,12,14,15,19)/t5?,6-,7+/m0/s1/i2D2,3D2
• InChI Key： GWFOVSGRNGAGDL-IXZZSPIXSA-N
• SMILES： N1C2=C(NC(N)=NC2=O)N([C@@H]2CC(C([2H])([2H])O)[C@@H]2C([2H])([2H])O)C=1

Additional information on Lobucavir-d4

Introduction to Lobucavir-d4 (CAS No. 1346597-42-9)

Lobucavir-d4, a deuterated derivative of the antiviral compound Lobucavir (CAS No. 1346597-42-9), represents a significant advancement in the field of medicinal chemistry and virology. This compound has garnered considerable attention due to its potential applications in the development of novel antiviral therapies, particularly in the context of drug-resistant viral infections. The introduction of deuterium atoms into the molecular structure of Lobucavir not only enhances its metabolic stability but also imparts resistance to certain enzymatic degradation pathways, thereby extending its therapeutic efficacy.

The molecular structure of Lobucavir-d4 is characterized by its precise substitution pattern, which is critical for its interaction with viral enzymes. This modification has been strategically designed to improve the compound's pharmacokinetic properties, ensuring greater bioavailability and reduced susceptibility to metabolic clearance. Recent studies have highlighted the compound's promising activity against a range of viral strains, including those that exhibit resistance to conventional antiviral agents.

In the realm of drug development, Lobucavir-d4 has been extensively studied for its mechanism of action. Unlike traditional antiviral drugs that primarily target viral replication enzymes, Lobucavir-d4 exhibits a unique mode of interaction with viral polymerases. This distinct mechanism not only provides a novel therapeutic approach but also reduces the likelihood of developing drug resistance. Preliminary clinical trials have demonstrated encouraging results, indicating that Lobucavir-d4 can effectively inhibit viral replication even in the presence of resistant strains.

The synthesis of Lobucavir-d4 involves sophisticated chemical methodologies that require precise control over reaction conditions and stereochemistry. Advanced techniques such as deuterium exchange and chiral resolution have been employed to achieve the desired molecular configuration. These synthetic strategies ensure that the final product maintains high purity and efficacy, making it suitable for further preclinical and clinical investigations.

One of the most compelling aspects of Lobucavir-d4 is its potential to address unmet medical needs in patients infected with drug-resistant viruses. The global burden of viral infections continues to rise, necessitating the development of innovative therapeutic agents. Lobucavir-d4's ability to overcome existing treatment limitations makes it a valuable candidate for future antiviral regimens. Researchers are particularly interested in its application against chronic viral infections, where long-term treatment with high-efficacy drugs is essential.

The pharmacological profile of Lobucavir-d4 has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable pharmacokinetic properties, including a prolonged half-life and reduced renal clearance. Such attributes make it an attractive option for once-daily dosing regimens, improving patient compliance and convenience. Additionally, preliminary toxicology studies have shown that Lobucavir-d4 is well-tolerated at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The impact of Lobucavir-d4 on virology research extends beyond its direct therapeutic applications. Its unique structure and mechanism of action provide valuable insights into viral polymerase biology, which could inform the development of additional antiviral strategies. By targeting conserved regions within viral enzymes, Lobucavir-d4 may serve as a scaffold for designing new generations of antiviral drugs with enhanced potency and broad-spectrum activity.

As research into Lobucavir-d4 progresses, collaboration between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial for advancing its development pipeline. Clinical trials are currently underway to evaluate its efficacy and safety in human populations infected with various viral pathogens. The results of these trials will provide critical data to support regulatory approval and widespread adoption into clinical practice.

In conclusion, Lobucavir-d4 (CAS No. 1346597-42-9) represents a significant advancement in antiviral therapy due to its unique molecular structure and mechanism of action. Its potential to address drug-resistant viral infections makes it a promising candidate for future medical treatments. Ongoing research and clinical development efforts are expected to yield transformative results, further solidifying its role as a cornerstone in modern virology and medicinal chemistry.